Cas no 649550-89-0 (1H-Indole-3-carboxylic acid, 1-(3-isoquinolinyl)-)

1H-Indole-3-carboxylic acid, 1-(3-isoquinolinyl)- structure
649550-89-0 structure
Product Name:1H-Indole-3-carboxylic acid, 1-(3-isoquinolinyl)-
CAS No:649550-89-0
MF:C18H12N2O2
MW:288.300084114075
CID:411534
PubChem ID:68971637
Update Time:2025-04-19

1H-Indole-3-carboxylic acid, 1-(3-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylic acid, 1-(3-isoquinolinyl)-
    • 1-isoquinolin-3-ylindole-3-carboxylic acid
    • DTXSID00739429
    • SCHEMBL4242724
    • 1-(Isoquinolin-3-yl)-1H-indole-3-carboxylic acid
    • CWYYCCKQHGJIGD-UHFFFAOYSA-N
    • 3-carboxy-1-(isoquinol-3-yl)-1H-indole
    • 649550-89-0
    • Inchi: 1S/C18H12N2O2/c21-18(22)15-11-20(16-8-4-3-7-14(15)16)17-9-12-5-1-2-6-13(12)10-19-17/h1-11H,(H,21,22)
    • InChI Key: CWYYCCKQHGJIGD-UHFFFAOYSA-N
    • SMILES: OC(C1=CN(C2C=C3C=CC=CC3=CN=2)C2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 288.08996
  • Monoisotopic Mass: 288.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
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